Cas no 2206969-87-9 (1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid)
1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-6-oxaspiro[2.5]octane-2-carboxylic acid
- 1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid
- 1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid
- 2206969-87-9
- 1-(((TERT-BUTOXYCARBONYL)AMINO)METHYL)-6-OXASPIRO[2.5]OCTANE-1-CARBOXYLIC ACID
- Z2867580906
- AT31332
- EN300-6486858
-
- Inchi: 1S/C14H23NO5/c1-12(2,3)20-11(18)15-9-14(10(16)17)8-13(14)4-6-19-7-5-13/h4-9H2,1-3H3,(H,15,18)(H,16,17)
- InChI Key: QIOQGIFBZKOSEZ-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CC2(C(=O)O)CNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 285.15762283g/mol
- Monoisotopic Mass: 285.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.9Ų
1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6486858-0.05g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 0.05g |
$226.0 | 2025-03-15 | |
| Enamine | EN300-6486858-0.1g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 0.1g |
$337.0 | 2025-03-15 | |
| Enamine | EN300-6486858-0.25g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 0.25g |
$481.0 | 2025-03-15 | |
| Enamine | EN300-6486858-0.5g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 0.5g |
$758.0 | 2025-03-15 | |
| Enamine | EN300-6486858-1.0g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 1.0g |
$971.0 | 2025-03-15 | |
| Enamine | EN300-6486858-2.5g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 2.5g |
$1903.0 | 2025-03-15 | |
| Enamine | EN300-6486858-5.0g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 5.0g |
$2816.0 | 2025-03-15 | |
| Enamine | EN300-6486858-10.0g |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylic acid |
2206969-87-9 | 95.0% | 10.0g |
$4176.0 | 2025-03-15 | |
| 1PlusChem | 1P028QSH-50mg |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylicacid |
2206969-87-9 | 95% | 50mg |
$332.00 | 2023-12-18 | |
| 1PlusChem | 1P028QSH-100mg |
1-({[(tert-butoxy)carbonyl]amino}methyl)-6-oxaspiro[2.5]octane-1-carboxylicacid |
2206969-87-9 | 95% | 100mg |
$479.00 | 2023-12-18 |
1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid
1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid
1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid is a complex organic compound with the CAS number 2206969-87-9. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The molecule features a tert-butoxycarbonyl (Boc) group, a carboxylic acid functional group, and a 6-oxaspiro[2.5]octane framework. These structural elements contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science.
The 6-oxaspiro[2.5]octane core of this compound is a bicyclic structure consisting of an oxygen atom (hence the "oxa" prefix) in one of the rings. This structure provides rigidity and stability to the molecule, which is often desirable in drug design for improving bioavailability and pharmacokinetics. The presence of the tert-butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, suggests that this compound may be an intermediate in the synthesis of more complex molecules or drugs.
Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to modulate biological activity through unique three-dimensional arrangements. For instance, researchers have explored the use of spiro compounds as scaffolds for developing kinase inhibitors and other therapeutic agents. The carboxylic acid group in this compound can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes or receptors.
The synthesis of 1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid likely involves multi-step organic reactions, including ring-forming processes and functional group transformations. The use of the Boc group indicates that this compound may undergo further derivatization to install additional functionalities or to remove the protecting group at a later stage of synthesis.
In terms of applications, this compound could serve as a building block for constructing more intricate molecules with enhanced biological activity. For example, the amino methyl group attached to the spiro structure could be modified to introduce various substituents, potentially leading to novel drug candidates with improved efficacy and selectivity.
From an environmental standpoint, understanding the degradation pathways and ecological impact of such compounds is essential for sustainable chemical practices. Research into green chemistry methods for synthesizing spiro compounds could reduce waste and minimize the environmental footprint associated with their production.
In conclusion, 1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid represents an intriguing molecule with potential applications in drug discovery and materials science. Its unique structure and functional groups make it a valuable tool for chemists seeking to design innovative compounds with tailored properties.
2206969-87-9 (1-{[(tert-Butoxycarbonyl)amino]methyl}-6-oxaspiro[2.5]octane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)